Cas no 1706437-79-7 (4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one)

• Product Name: 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one
• CAS No: 1706437-79-7
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5191136
• Update Time: 2025-05-26

4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one

• Inchi： 1S/C11H14ClNO2/c1-8-5-9(12)6-11(14)13(8)7-10-3-2-4-15-10/h5-6,10H,2-4,7H2,1H3
• InChI Key： FCYALFFBJOJYNM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CCCO2)C(C)=CC(Cl)=C1

Additional information on 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one

Introduction to 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one (CAS No. 1706437-79-7)

4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the chemical abstracts service number CAS No. 1706437-79-7, has garnered attention due to its structural features and its role in the synthesis of bioactive molecules. The presence of a chloro substituent, a methyl group, and a tetrahydro-furan-2-ylmethyl moiety contributes to its unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The compound’s structure is reminiscent of heterocyclic scaffolds that are frequently explored in medicinal chemistry. Specifically, the pyridinone core is a privileged structure that has been extensively studied for its pharmacological activity. Pyridinone derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of electron-withdrawing groups such as the chloro substituent enhances the electrophilicity of the ring, facilitating further functionalization and diversification of the molecular library.

Recent advancements in drug discovery have highlighted the importance of tetrahydro-furan (THF) derivatives in medicinal chemistry. The THF ring, with its ability to mimic bulky hydrophobic environments, can significantly influence the binding affinity and selectivity of drug candidates. In the case of 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one, the THF moiety is attached through a methylene group, which allows for additional modifications and fine-tuning of physicochemical properties. This structural feature makes it an attractive building block for designing molecules with enhanced solubility and metabolic stability.

The synthesis of 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one involves multi-step organic transformations that highlight the synthetic versatility of this compound. The chloro-substituted pyridinone core can be accessed through various pathways, including cyclization reactions and nucleophilic substitutions. The integration of the tetrahydro-furan ring typically involves etherification or alkylation reactions, which require careful optimization to ensure high yields and purity.

In the context of current research, 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one has been explored as a precursor in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition has been a major focus in drug development efforts. The pyridinone scaffold provides a suitable platform for designing molecules that can modulate kinase activity through allosteric or competitive binding mechanisms. The chloro group serves as a handle for further derivatization, allowing chemists to introduce additional functional groups that enhance target engagement.

Moreover, the compound’s structural features make it a candidate for exploring structure-based drug design (SBDD) approaches. SBDD relies on understanding the three-dimensional structure of biological targets to design molecules that fit precisely into binding pockets. The rigid pyridinone core and the flexible THF ring provide a balance between stability and adaptability, making this compound an ideal candidate for SBDD studies. Recent computational studies have demonstrated that derivatives of this compound can interact with specific residues in kinase active sites, suggesting their potential as lead compounds.

The pharmaceutical industry has shown increasing interest in developing small molecule inhibitors with improved pharmacokinetic profiles. 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one offers several advantages in this regard. Its molecular structure suggests good oral bioavailability due to its moderate lipophilicity and low polar surface area. Additionally, the presence of hydrogen bond donors and acceptors enhances its solubility in both aqueous and organic phases, which is crucial for formulation development.

Recent preclinical studies have highlighted the potential of pyridinone derivatives as therapeutic agents. These studies have demonstrated that certain derivatives exhibit significant efficacy in animal models of cancer and inflammation. While 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one itself has not been tested in vivo extensively, its structural analogs have shown promising results. This underscores its importance as a scaffold for further medicinal chemistry exploration.

The future direction of research involving 4-Chloro-6-methyl-1-(tetrahydro-furan-2-ylmethyl)-1H-pyridin-2-one is likely to focus on expanding its chemical space through combinatorial synthesis and library screening programs. By introducing variations at different positions on the molecular framework, researchers can identify novel analogs with enhanced biological activity and reduced toxicity. Advances in high-throughput screening (HTS) technologies will further accelerate this process by enabling rapid evaluation of large libraries of compounds.

In conclusion,4-Chloro-octahydroquinolinone derivative represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly important role in drug discovery efforts.